Cas no 2227721-11-9 (4-(3S)-3-hydroxybutylbenzene-1,2,3-triol)

• Product Name: 4-(3S)-3-hydroxybutylbenzene-1,2,3-triol
• CAS No: 2227721-11-9
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 5959971
• PubChem ID: 165691358
• Update Time: 2025-06-09

4-(3S)-3-hydroxybutylbenzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-hydroxybutylbenzene-1,2,3-triol
• 4-[(3S)-3-hydroxybutyl]benzene-1,2,3-triol
• 2227721-11-9
• EN300-1807719

• Inchi： 1S/C10H14O4/c1-6(11)2-3-7-4-5-8(12)10(14)9(7)13/h4-6,11-14H,2-3H2,1H3/t6-/m0/s1
• InChI Key： WTDBQNWBGGFSJA-LURJTMIESA-N
• SMILES： O[C@@H](C)CCC1C=CC(=C(C=1O)O)O

Computed Properties

• Exact Mass: 198.08920892g/mol
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.9Ų

Additional information on 4-(3S)-3-hydroxybutylbenzene-1,2,3-triol

Professional Introduction to 4-(3S)-3-hydroxybutylbenzene-1,2,3-triol (CAS No. 2227721-11-9)

4-(3S)-3-hydroxybutylbenzene-1,2,3-triol is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This heterocyclic triol is characterized by a benzene ring substituted with a 3S-configured 3-hydroxybutyl group, making it a promising candidate for various therapeutic applications. The compound's molecular structure, which includes multiple hydroxyl groups and a stereocenter, contributes to its potential biological activity and makes it an intriguing subject for further research.

The CAS number 2227721-11-9 provides a unique identifier for this compound, ensuring precise classification and differentiation in chemical databases and literature. This standardized numbering system is crucial for researchers involved in drug discovery, synthesis, and quality control processes. The compound's synthesis involves intricate organic reactions, including stereocontrolled functionalization of the benzene ring and the introduction of the hydroxybutyl side chain. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary techniques, are employed to achieve the desired stereochemical configuration.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of 4-(3S)-3-hydroxybutylbenzene-1,2,3-triol. Molecular docking studies have revealed potential interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. These findings suggest that the compound may exhibit properties relevant to diseases such as diabetes, cardiovascular disorders, and neurodegenerative conditions. The presence of multiple hydroxyl groups in its structure also makes it a valuable scaffold for designing novel polyphenolic compounds with enhanced bioavailability and therapeutic efficacy.

In vitro studies have demonstrated the pharmacological potential of 4-(3S)-3-hydroxybutylbenzene-1,2,3-triol by evaluating its effects on key cellular pathways. Research indicates that this compound may possess antioxidant, anti-inflammatory, and antimicrobial properties. The hydroxybutyl group, in particular, has been shown to modulate enzyme activity by serving as a substrate or inhibitor of specific metabolic pathways. This dual functionality makes it an attractive molecule for developing multitargeted therapeutics that can address multiple aspects of a disease simultaneously.

The benzene-1,2,3-triol core of this compound is reminiscent of resveratrol and other polyphenols known for their health benefits. However, the unique stereochemistry introduced by the 3S configuration provides additional layers of biological activity that are not observed in simpler analogs. This structural feature allows for selective binding to biological targets and may enhance the compound's pharmacokinetic profile. Furthermore, the hydroxyl groups contribute to hydrogen bonding capabilities, which are essential for interactions with proteins and nucleic acids.

Current research is exploring synthetic routes to improve the scalability and cost-effectiveness of producing 4-(3S)-3-hydroxybutylbenzene-1,2,3-triol. Biocatalytic methods are being investigated as alternative approaches to traditional chemical synthesis. Enzymes such as alcohol dehydrogenases and ketoreductases have shown promise in constructing complex stereocenters with high enantioselectivity. These biotechnological advancements could pave the way for more sustainable production processes that align with green chemistry principles.

The compound's potential applications extend beyond pharmaceuticals into nutraceuticals and cosmeceuticals. The antioxidant properties highlighted by researchers could make it a valuable ingredient in skincare formulations designed to combat oxidative stress caused by environmental factors like UV radiation and pollution. Additionally, its anti-inflammatory effects may be leveraged in functional foods aimed at reducing chronic inflammation associated with lifestyle diseases.

Regulatory considerations play a critical role in advancing the development of 4-(3S)-3-hydroxybutylbenzene-1,2,3-triol from laboratory research to commercialization. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized compounds meet stringent quality standards before being used in clinical trials or consumer products. Collaborative efforts between academic institutions and pharmaceutical companies are essential for navigating regulatory pathways efficiently.

Future directions in research may focus on exploring derivatives of this compound that enhance its therapeutic potential while minimizing adverse effects. Structural modifications can be tailored to improve solubility, bioavailability, or target specificity without compromising core pharmacological activity. High-throughput screening technologies will likely play a pivotal role in identifying promising derivatives from large libraries of compounds.

The interdisciplinary nature of modern chemical research underscores the importance of integrating knowledge from organic chemistry, biochemistry, pharmacology, and materials science when studying compounds like 4-(3S)-3-hydroxybutylbenzene-1,2,3-triol. Such collaborations foster innovation by combining expertise across different scientific domains toward developing novel solutions for global health challenges.